Cas no 1228041-68-6 (1-(hydroxymethyl)silolan-1-yl]methanol)

• Product Name: 1-(hydroxymethyl)silolan-1-yl]methanol
• CAS No: 1228041-68-6
• MF: C₆H₁₄O₂Si
• MW: 146.259663105011
• CID: 6506689
• Update Time: 2025-07-23

1-(hydroxymethyl)silolan-1-yl]methanol Chemical and Physical Properties

Names and Identifiers

• 1-(hydroxymethyl)silolan-1-yl]methanol
• Silacyclopentane-1,1-dimethanol

• Inchi： 1S/C6H14O2Si/c7-5-9(6-8)3-1-2-4-9/h7-8H,1-6H2
• InChI Key： ZPHTYAULRFPUKQ-UHFFFAOYSA-N
• SMILES： [Si]1(CO)(CO)CCCC1

Experimental Properties

• Density: 1.04±0.1 g/cm3(Predicted)
• Boiling Point: 225.2±25.0 °C(Predicted)
• pka: 15.07±0.10(Predicted)

Additional information on 1-(hydroxymethyl)silolan-1-yl]methanol

Introduction to 1-(hydroxymethyl)silolan-1-yl)methanol (CAS No: 1228041-68-6)

1-(hydroxymethyl)silolan-1-yl)methanol, identified by its CAS number 1228041-68-6, is a specialized organosilicon compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the class of silanol derivatives, characterized by the presence of a hydroxymethyl group attached to a silicon atom, which is further substituted with a siloxane backbone. The unique structural features of 1-(hydroxymethyl)silolan-1-yl)methanol make it a versatile intermediate in synthetic chemistry, particularly in the development of advanced materials and pharmaceutical agents.

The chemical structure of this compound consists of a silicon center bonded to two hydrogen atoms, a hydroxymethyl group, and an oxygen-linked siloxane chain. This configuration imparts both reactivity and stability, making it suitable for various applications in organic synthesis. The hydroxymethyl group (-CH₂OH) is particularly noteworthy, as it can participate in hydrogen bonding, nucleophilic addition reactions, and polymerization processes, thereby facilitating its use in drug delivery systems and material science.

In recent years, the demand for organosilicon compounds with functionalized side chains has increased due to their potential applications in pharmaceuticals and advanced materials. 1-(hydroxymethyl)silolan-1-yl)methanol has been explored as a precursor in the synthesis of siloxane-based polymers, which exhibit enhanced thermal stability and mechanical properties. These polymers are finding applications in coatings, adhesives, and even as matrices for drug encapsulation.

One of the most compelling aspects of 1-(hydroxymethyl)silolan-1-yl)methanol is its role in pharmaceutical research. Silanol derivatives have shown promise as bioactive molecules due to their ability to interact with biological targets through hydrogen bonding and other non-covalent interactions. Researchers are investigating its potential as a scaffold for designing novel therapeutic agents that can modulate enzyme activity or enhance drug solubility. For instance, studies have demonstrated its utility in developing prodrugs that release active pharmaceutical ingredients (APIs) under specific physiological conditions.

The siloxane backbone in 1-(hydroxymethyl)silolan-1-yl)methanol also contributes to its stability under various conditions, which is crucial for industrial applications. This stability ensures that the compound remains intact during synthetic processes and storage, reducing the risk of degradation and improving overall yield. Furthermore, the hydroxymethyl group can be further functionalized through cross-linking reactions or polymerization techniques, leading to the formation of complex materials with tailored properties.

Recent advancements in polymer chemistry have highlighted the importance of silanol derivatives like 1-(hydroxymethyl)silolan-1-yl)methanol in creating smart materials. These materials can respond to external stimuli such as temperature changes, pH fluctuations, or mechanical stress, making them suitable for applications in responsive drug delivery systems. For example, researchers have developed hydrogels based on siloxane polymers that can release therapeutic agents in response to enzymatic activity or changes in ionic strength.

The pharmaceutical industry has also explored 1-(hydroxymethyl)silolan-1-yl)methanol as a potential candidate for treating various diseases. Its ability to form stable complexes with APIs has been leveraged to enhance drug bioavailability and target specificity. Additionally, its siloxane moiety can improve the pharmacokinetic properties of drugs by reducing their metabolic clearance rates. Preclinical studies have shown promising results when using derivatives of this compound as carriers for anticancer agents or anti-inflammatory drugs.

In conclusion,1-(hydroxymethyl)silolan-1-yl)methanol (CAS No: 1228041-68-6) is a multifaceted compound with significant potential across multiple domains of chemistry and medicine. Its unique structural features enable diverse applications ranging from advanced material synthesis to pharmaceutical development. As research continues to uncover new methodologies for functionalizing organosilicon compounds,1-(hydroxymethyl)silolan-1-yl)methanol is poised to play an increasingly important role in shaping the future of chemical innovation.